Benzyl octyl phthalate

Specification

• CAS No.: 1248-43-7
• Molecular Formula: C23H28O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-O-benzyl 1-O-octyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C23H28O4/c1-2-3-4-5-6-12-17-26-22(24)20-15-10-11-16-21(20)23(25)27-18-19-13-8-7-9-14-19/h7-11,13-16H,2-6,12,17-18H2,1H3
• Standard InChI Key: WHHSHXMIKFVAEK-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2

Introduction

Chemical Identity and Basic Properties

Benzyl octyl phthalate, also known as Octyl Benzyl Phthalate, is a specific phthalate ester with distinct chemical properties. The compound is characterized by the following identifiers and properties:

Property	Value
CAS Number	1248-43-7
Molecular Formula	C₂₃H₂₈O₄
Molecular Weight	368.47 g/mol
Chemical Structure	Benzene ring with two ester groups (benzyl and octyl)

The chemical structure of benzyl octyl phthalate features a central benzene ring substituted with two ester groups: one containing a benzyl (C₆H₅CH₂) moiety and the other featuring an octyl (C₈H₁₇) chain. This structural arrangement contributes to its effectiveness as a plasticizer, allowing it to impart flexibility and durability to polymeric materials.

Chemical Reactivity and Reactions

The chemical behavior of benzyl octyl phthalate is characterized by several key reaction types that are significant both for its industrial applications and environmental fate.

Hydrolysis Reactions

Like other phthalate esters, benzyl octyl phthalate can undergo hydrolysis reactions in the presence of water and catalysts. This reaction typically results in the formation of phthalic acid along with the corresponding alcohols – benzyl alcohol and octanol. This hydrolytic susceptibility has implications for its environmental persistence and biodegradation pathways.

Oxidative Transformations

Under oxidizing conditions, benzyl octyl phthalate can undergo transformations that alter its molecular structure. Oxidizing agents such as potassium permanganate can react with this compound to form various phthalic acid derivatives. These oxidative pathways represent important mechanisms for both intentional chemical transformations and environmental degradation processes.

Substitution Reactions

Nucleophilic substitution represents another significant reaction type for benzyl octyl phthalate. Nucleophiles such as hydroxide ions can attack the ester functional groups, leading to the replacement of the ester groups and formation of phthalic acid along with the corresponding alcohols. This reactivity profile influences both its chemical stability and potential for transformation in various environments.

The following table summarizes the primary chemical reactions of benzyl octyl phthalate:

Reaction Type	Conditions	Products
Hydrolysis	Water with acid or base catalyst	Phthalic acid, benzyl alcohol, octanol
Oxidation	Oxidizing agents (e.g., potassium permanganate)	Phthalic acid derivatives
Nucleophilic Substitution	Presence of nucleophiles (e.g., hydroxide ions)	Phthalic acid and corresponding alcohols

Industrial Applications and Significance

Role as a Plasticizer

Benzyl octyl phthalate serves primarily as a plasticizer in polymer formulations. Its structural characteristics—combining a benzyl group with a linear octyl chain—confer specific plasticizing properties that make it suitable for enhancing the flexibility, workability, and durability of polymeric materials. The compound finds particular utility in food contact materials such as paper and board packaging, where it contributes to product performance and longevity.

Comparison with Other Phthalate Plasticizers

The plasticizing efficiency of benzyl octyl phthalate can be contextualized by comparing it with other commonly used phthalate esters. Unlike di(2-ethylhexyl) phthalate (DEHP), which features branched chains, and di-n-octyl phthalate (DnOP), which contains two linear octyl chains, benzyl octyl phthalate combines an aromatic benzyl group with a linear octyl chain. This structural distinction influences its solubility characteristics and plasticizing efficiency in different polymer systems.

Environmental Presence and Degradation

Biodegradation Pathways

Research into the environmental fate of phthalate esters has identified several potential biodegradation pathways. High molecular weight phthalates like benzyl octyl phthalate can be susceptible to enzymatic oxygenation by fungal peroxidases, suggesting potential biodegradation routes in natural environments. These degradation mechanisms represent important considerations for assessing the compound's environmental persistence and long-term ecological impact.

Temporal Trends in Phthalate Exposure

Regulatory Influence on Exposure Trends

Regulatory actions targeting specific phthalates have been associated with observable changes in population exposure levels. Analysis of NHANES data has revealed declines in metabolite concentrations for phthalates that have been subject to legislative restrictions, including butyl benzyl phthalate (BBzP), di-n-butyl phthalate (DnBP), and di(2-ethylhexyl) phthalate (DEHP). These findings suggest that regulatory measures can effectively influence exposure patterns, a consideration potentially relevant to benzyl octyl phthalate depending on its regulatory status and usage trends.

Analytical Methods for Detection and Quantification

Sample Preparation Considerations

Effective analysis of phthalate compounds in complex matrices requires appropriate sample preparation strategies. The detection of phthalates in environmental and biological samples typically involves extraction procedures followed by clean-up steps to remove interfering substances. The selection of specific sample preparation methods would depend on the nature of the sample matrix and the analytical technique employed.

Research Gaps and Future Directions

Knowledge Limitations

Despite the industrial relevance of benzyl octyl phthalate, significant knowledge gaps persist regarding its specific toxicological profile, environmental fate, and exposure patterns. The available research literature appears to contain limited studies focused exclusively on this compound, suggesting opportunities for targeted investigations to better characterize its properties and potential impacts.

Research Priorities

Future research directions might productively focus on several key areas:

• Compound-specific toxicological assessments to better understand potential health effects

• Environmental monitoring to determine occurrence and concentration levels in various matrices

• Exposure assessment studies to characterize human exposure pathways and levels

• Development of sustainable alternatives with comparable performance characteristics but improved safety profiles